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Clinical Efficacy and Safety Data

The following tables summarize the key findings from clinical trials on the doxifluridine (5'-DFUR) and

leucovorin regimen.

Table 1: Clinical Response Rates

Patient
Population

Number
of
Patients

Complete
Response
(CR)

Partial
Response
(PR)

Overall
Response
Rate (ORR)

Median
Survival

Reference

Previously

Untreated

62 2 18 32% (95%

CI: 21-45%)

14 months [1] [2]

Pretreated 46 3 3 13% (95%

CI: 5-26%)

12 months [1] [2]

Mixed

(across
multiple

trials)

34 2 10 35% Responders:

17.1 mos; Non-
responders: 6.5

mos

[3] [4]

Table 2: Key Adverse Events (Grade 3-4)
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Adverse Event
Incidence
(from [1] [2])

Notes

Diarrhea 32 patients (out

of 108)

The primary dose-limiting toxicity; no toxic deaths were

reported.

Myelosuppression &

Gastrointestinal

Moderate General toxicity was typically mild to moderate, with no

significant neurological toxicity observed in other studies
[3] [4].

Detailed Treatment Protocol

This protocol is primarily derived from a phase II study published in the Journal of Clinical Oncology [1]

[2].

Patient Selection and Eligibility

Diagnosis: Histologically proven advanced colorectal cancer with measurable disease.

Patient Status: Both previously untreated and pretreated (e.g., with 5-FU) patients have been
studied.

Performance Status: Good compliance is essential for an oral regimen; patients should have an
adequate performance status (e.g., ECOG 0-2).

Organ Function: Adequate bone marrow, hepatic, and renal function are required.

Dosing and Schedule

Levo-leucovorin (L-leucovorin): 25 mg, administered orally.

Doxifluridine (5'-DFUR): 1,200 mg/m², administered orally 2 hours after leucovorin.
Schedule: Both drugs are given on Days 1 to 5 of a repeating 10-day cycle.

Treatment Duration: Cycles are repeated until disease progression or unacceptable toxicity. One
study administered treatment for 3 months [3].

Dose Modification Guidelines
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Dose adjustments should be based on the severity of adverse events, particularly diarrhea [1].

For Grade 3-4 Diarrhea: Treatment should be interrupted until resolution. Upon resumption, consider
reducing the dose of doxifluridine.

Mechanism of Action and Pharmacokinetics

The therapeutic effect of this regimen relies on biochemical modulation and sequential oral administration.
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Oral Administration
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Key Pharmacokinetic Insight: Research suggests that the conversion of doxifluridine to 5-FU increases

between the first and fifth day of drug administration in a cycle. However, systemic levels of 5-FU remain
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lower compared to those seen after standard intravenous 5-FU therapy, which may contribute to the

regimen's favorable safety profile [1] [2].

Research Applications and Considerations

Oral Convenience: This all-oral regimen offers a significant convenience advantage, enabling
outpatient and home-based therapy with good patient compliance [1] [3].

Incomplete Cross-Resistance: The observed activity in some patients previously treated with 5-FU
suggests incomplete cross-resistance between doxifluridine and 5-FU, making it a potential option

for later-line therapy [1].
Modern Combination: Doxifluridine has also been successfully combined with other agents like

irinotecan. Subsequent studies have used UGT1A1 genotyping to guide irinotecan dosing in such
combinations, improving safety [5].

I hope these detailed application notes and protocols are helpful for your research and development work.

Should you require further elaboration on any specific aspect, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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